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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butyl-3-methylimidazolium bromide, often abbreviated as [BMIM]BI, is a prominent
member of the imidazolium-based ionic liquids. These compounds, composed entirely of ions
and existing as liquids at or near room temperature, have garnered significant attention across
various scientific disciplines. Their unique physicochemical properties, including low volatility,
high thermal stability, and tunable solubility, make them attractive alternatives to traditional
organic solvents in a wide array of applications such as catalysis, electrochemistry, and
biotechnology.[1] This technical guide provides a comprehensive overview of the core
physicochemical properties of 1-butyl-3-methylimidazolium bromide, complete with
experimental methodologies and visual workflows to support researchers and professionals in
its application.

Physicochemical Properties

The key physicochemical properties of 1-butyl-3-methylimidazolium bromide are
summarized in the tables below, providing a consolidated reference for its fundamental
characteristics.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1226183?utm_src=pdf-interest
https://www.benchchem.com/product/b1226183?utm_src=pdf-body
https://www.nbinno.com/?news/JFG-1-butyl-3-methylimidazolium-bromide-an-overview-of-its-properties-synthesis-and-applications
https://www.benchchem.com/product/b1226183?utm_src=pdf-body
https://www.benchchem.com/product/b1226183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

General and Physical Properties

Property Value Source

CAS Number 85100-77-2 [1][2]

Molecular Formula CsH1sBrN2 [2][3]

Molecular Weight 219.12 g/mol [2][3]1[4]
White to light yellow solid or

Appearance ) o [1][5]
colorless to light yellow liquid

Melting Point 65-81 °C (Varies with purity) [21[41[5]

Boiling Point ~280 °C [1]

) 1.30 - 1.4180 g/cm? (at 25-26
Density [2][5]

OC)

solubil i | :

Property Description Source
Miscible in water, ethanol,
methanol, and
B dichloromethane. Immiscible in
Solubility [11[4115]

non-polar solvents like
acetone, toluene, ethyl

acetate, and diethyl ether.

High thermal stability, with
Thermal Stability decomposition beginning at

approximately 400 °C.

[6]7]

Hygroscopicity Hygroscopic

[4]1[5]

Electrochemical and Transport Properties
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Property Value/Description Source

Exhibits good ionic
conductivity, which increases

lonic Conductivity with temperature. The addition (11618191
of water or ethanol can

enhance conductivity.

_ _ Viscosity decreases with an
Viscosity ) ) [1][6]
increase in temperature.

Experimental Protocols
Synthesis of 1-Butyl-3-methylimidazolium Bromide

The synthesis of 1-butyl-3-methylimidazolium bromide is typically achieved through a
quaternization reaction involving 1-methylimidazole and 1-bromobutane.[1][10]

Materials:

1-methylimidazole

1-bromobutane

Ethyl acetate (for washing)

Toluene (optional, as a solvent)
Procedure:
e An equimolar mixture of 1-methylimidazole and 1-bromobutane is prepared.[11]

o The reaction mixture is stirred and refluxed under a nitrogen atmosphere. The reaction
temperature is typically maintained around 65-70 °C for a period of 48 to 72 hours.[5][11]

e Upon completion, the mixture is cooled to room temperature.

e The resulting product, a viscous liquid or solid, is washed multiple times with ethyl acetate to
remove any unreacted starting materials.[12][13]
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e The purified 1-butyl-3-methylimidazolium bromide is then dried under vacuum to remove

any residual solvent.[11]

Visualizing Workflows

To further elucidate the experimental and logical processes, the following diagrams have been
generated using the DOT language.

Reactants

Reaction Process Purification Final Product
Quaternization Reaction Washing with Drying under\ 1-Butyl-3-methylimidazolium
(65-70°C, 48-72h)
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1-Methylimidazole

Click to download full resolution via product page

Caption: Synthesis workflow for 1-butyl-3-methylimidazolium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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